Cas no 199678-10-9 (4-(6-methylpyridin-3-yl)benzoic acid)

• Product Name: 4-(6-methylpyridin-3-yl)benzoic acid
• CAS No: 199678-10-9
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD18276484
• CID: 908768
• PubChem ID: 54282165
• Update Time: 2025-08-02

4-(6-methylpyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Carboxypyridin-3-yl)benzoic acid
• 4-(4-Carbamoylpyridin-3-yl)benzoic acid
• 4-(4-Methylpyridin-3-yl)benzoic acid
• 4-(5-(Methoxycarbonyl)pyridin-3-yl)benzoic acid
• 4-(5-Carbamoylpyridin-3-yl)benzoic acid
• 4-(5-Carboxypyridin-3-yl)ben
• 4-(6-(Methoxycarbonyl)pyridin-3-yl)benzoic acid
• 4-(6-Carbamoylpyridin-3-yl)benzoic acid
• 4-(6-Carboxypyridin-3-yl)benzoic acid
• 4-(6-Methylpyridin-3-yl)benzoic acid
• 4-(4-(Methoxycarbonyl)pyridin-3-yl)benzoic acid
• 4-(6-methylpyridin-3-yl)benzoic acid

• MDL： MFCD18276484
• Inchi： 1S/C13H11NO2/c1-9-2-3-12(8-14-9)10-4-6-11(7-5-10)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： RRNRNPJEPGZACT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2=CC=C(C)N=C2)C=C1

Computed Properties

• Exact Mass: 242.06900

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 393.1±30.0 °C(Predicted)
• PSA: 93.28000
• LogP: 2.24600
• pka: 3.65±0.10(Predicted)

Additional information on 4-(6-methylpyridin-3-yl)benzoic acid

4-(6-Methylpyridin-3-yl)benzoic Acid: A Comprehensive Overview

4-(6-Methylpyridin-3-yl)benzoic acid, also known by its CAS number 199678-10-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C₁₄H₁₁NO₂, belongs to the class of aromatic heterocyclic compounds. Its structure consists of a benzoic acid moiety attached to a 6-methylpyridine ring, making it a derivative of both pyridine and benzoic acid. The compound has been studied for its potential applications in drug discovery, particularly in the development of bioactive molecules with therapeutic properties.

The synthesis of 4-(6-Methylpyridin-3-yl)benzoic acid involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of biological activity, 4-(6-Methylpyridin-3-yl)benzoic acid has demonstrated promising results in various assays. For instance, studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase. Additionally, it has been evaluated for its potential as an anti-inflammatory agent, with preliminary data suggesting activity against cyclooxygenase enzymes.

The structural versatility of CAS 199678-10-9 makes it a valuable building block in medicinal chemistry. Its ability to form hydrogen bonds and engage in π–π interactions contributes to its potential as a ligand for protein targets. Recent computational studies have utilized molecular docking techniques to predict binding affinities with various receptors, providing insights into its mechanism of action.

In the context of drug delivery systems, researchers have investigated the use of 4-(6-Methylpyridin-3-yl)benzoic acid as a component in polymer-based nanoparticles. These nanoparticles have shown enhanced drug loading capacities and controlled release profiles, making them promising candidates for targeted therapies.

The environmental impact of CAS 199678-10-9 has also been a topic of interest. Studies on its biodegradation rates and toxicity profiles are essential for ensuring sustainable practices in its production and application. Recent research highlights the importance of green chemistry principles in minimizing ecological risks associated with this compound.

In conclusion, 4-(6-Methylpyridin-3-yl)benzoic acid, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods and biological screening techniques unfold, this compound holds the potential for breakthroughs in drug development and materials science.